molecular formula C7H8N2O2 B8506383 5-Ethyl-pyrimidine-4-carboxylic acid

5-Ethyl-pyrimidine-4-carboxylic acid

Cat. No.: B8506383
M. Wt: 152.15 g/mol
InChI Key: ISDRKXCCKQQCAJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Ethyl-pyrimidine-4-carboxylic acid is a useful research compound. Its molecular formula is C7H8N2O2 and its molecular weight is 152.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H8N2O2

Molecular Weight

152.15 g/mol

IUPAC Name

5-ethylpyrimidine-4-carboxylic acid

InChI

InChI=1S/C7H8N2O2/c1-2-5-3-8-4-9-6(5)7(10)11/h3-4H,2H2,1H3,(H,10,11)

InChI Key

ISDRKXCCKQQCAJ-UHFFFAOYSA-N

Canonical SMILES

CCC1=CN=CN=C1C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 5-ethyl-4-(furan-2-yl)-pyrimidine (2.03 g), acetone (70 ml), and water (35 ml) was stirred at 50° C., potassium permanganate (15 g) was added thereto over 15 minutes, and the reaction mixture was stirred under reflux for 1 hour. After standing to cool the reaction mixture to room temperature, to the reaction mixture, saturated aqueous sodium hydrogen carbonate solution was added, and extracted with tert-butyl methyl ether. To the resulting aqueous layer, hydrochloric acid was added, and extracted with tert-butyl methyl ether. The organic layer was dried over sodium sulfate, and concentrated under reduced pressure to give 1.14 g of 5-ethyl-pyrimidine-4-carboxylic acid.
Quantity
2.03 g
Type
reactant
Reaction Step One
Quantity
70 mL
Type
reactant
Reaction Step One
Name
Quantity
35 mL
Type
solvent
Reaction Step One
Quantity
15 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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